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Compound of Interest

Compound Name: Azanium;iron(3+);sulfate

Cat. No.: B15360093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ferric ammonium

sulfate, with a particular focus on its interactions with various organic solvents. This document

is intended to be a valuable resource for laboratory work, offering quantitative data, detailed

experimental protocols, and visualizations of key processes and concepts related to the

solubility of this compound.

Quantitative Solubility Data
The solubility of ferric ammonium sulfate is a critical parameter in various experimental and

industrial applications, from analytical chemistry to its use as a precursor in synthesis. While

highly soluble in aqueous solutions, its solubility in organic solvents is markedly limited. The

following table summarizes the available quantitative data.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O 1240 g/L 25

Ethanol C₂H₅OH Insoluble Not Specified

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Insoluble Not Specified

Methanol CH₃OH Data not available -

Acetone (CH₃)₂CO Data not available -

Dimethylformamide

(DMF)
(CH₃)₂NC(O)H Data not available -

Note: While specific quantitative data for methanol, acetone, and dimethylformamide is not

readily available in the reviewed literature, the general insolubility in polar protic solvents like

ethanol suggests that solubility in other short-chain alcohols is also likely to be low. The ionic

nature of ferric ammonium sulfate contributes to its poor solubility in less polar organic

solvents.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is fundamental to understanding the behavior of a

compound in different solvent systems. The following are detailed methodologies for key

experiments to determine the solubility of a solid like ferric ammonium sulfate in an organic

solvent.

Isothermal Equilibrium Method
This is a standard method for determining the solubility of a solid in a liquid. The principle is to

create a saturated solution at a constant temperature and then determine the concentration of

the solute.

Materials:

Ferric ammonium sulfate
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Selected organic solvent

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

Add an excess amount of ferric ammonium sulfate to a known volume of the organic solvent

in a sealed container.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

After the equilibration period, cease agitation and allow the solid to settle.

Carefully transfer a sample of the supernatant to a centrifuge tube and centrifuge to remove

any suspended solid particles.

Accurately pipette a known volume of the clear supernatant and dilute it with a suitable

solvent to a concentration within the analytical range of the chosen analytical method.

Determine the concentration of ferric ammonium sulfate in the diluted sample using a

calibrated HPLC or UV-Vis spectrophotometer.

Calculate the original concentration in the saturated solution to determine the solubility.

Gravimetric Method
This method is suitable when the solute is non-volatile and can be easily dried.
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Materials:

Ferric ammonium sulfate

Selected organic solvent

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filter with a membrane compatible with the solvent)

Pre-weighed evaporation dish

Analytical balance

Oven or desiccator

Procedure:

Prepare a saturated solution in equilibrium as described in the Isothermal Equilibrium

Method (steps 1-4).

Draw a precise volume of the clear supernatant through a pre-warmed syringe filter to avoid

crystallization due to temperature changes.

Dispense the filtered, saturated solution into a pre-weighed, dry evaporation dish.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood, or a rotary
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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